Cas no 2169556-50-5 (2-bromobutyl 3-methylpentanoate)

• Product Name: 2-bromobutyl 3-methylpentanoate
• CAS No: 2169556-50-5
• MF: C₁₀H₁₉BrO₂
• MW: 251.160662889481
• CID: 6406056
• PubChem ID: 165548169
• Update Time: 2025-05-20

2-bromobutyl 3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromobutyl 3-methylpentanoate
• 2169556-50-5
• EN300-1478643

• Inchi： 1S/C10H19BrO2/c1-4-8(3)6-10(12)13-7-9(11)5-2/h8-9H,4-7H2,1-3H3
• InChI Key： NSRCUBHQHZAWPU-UHFFFAOYSA-N
• SMILES： BrC(CC)COC(CC(C)CC)=O

Computed Properties

• Exact Mass: 250.05684g/mol
• Monoisotopic Mass: 250.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromobutyl 3-methylpentanoate

2-Bromobutyl 3-Methylpentanoate: A Comprehensive Overview

The compound with CAS No. 2169556-50-5, commonly referred to as 2-bromobutyl 3-methylpentanoate, is a significant organic compound in the field of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, physical properties, and current research findings related to 2-bromobutyl 3-methylpentanoate.

Chemical Structure and Properties: The molecular structure of 2-bromobutyl 3-methylpentanoate consists of a butyl group substituted with a bromine atom at the second position, esterified with a 3-methylpentanoic acid moiety. This structure imparts the compound with distinct reactivity and solubility characteristics. Recent studies have highlighted its ability to participate in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis.

Synthesis Methods: The synthesis of 2-bromobutyl 3-methylpentanoate typically involves multi-step processes, including alkylation, esterification, and purification steps. Researchers have optimized these methods to achieve higher yields and purities, leveraging advanced catalytic systems and reaction conditions. For instance, the use of phase-transfer catalysts has been shown to significantly enhance the efficiency of the esterification step.

Applications in Organic Chemistry: The compound finds applications in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries. Its bromine atom serves as an excellent leaving group, facilitating various substitution reactions that are pivotal in drug discovery processes. Recent advancements have also explored its role in click chemistry reactions, where it acts as a versatile building block for constructing bioactive molecules.

Physical Properties and Stability: Studies on the physical properties of 2-bromobutyl 3-methylpentanoate reveal that it is a stable compound under normal storage conditions. Its melting point and boiling point are consistent with those of similar esters, making it suitable for use in both laboratory settings and industrial applications. Additionally, its solubility in common organic solvents facilitates its handling during synthesis and purification.

Environmental Impact and Safety: As with all chemical compounds, understanding the environmental impact of 2-bromobutyl 3-methylpentanoate is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles. Findings indicate that it undergoes rapid hydrolysis under environmental conditions, reducing its persistence in ecosystems. However, further studies are required to fully assess its long-term ecological effects.

Future Research Directions: The ongoing exploration of 2-bromobutyl 3-methylpentanoate is expected to uncover new applications and improve existing synthetic methodologies. Collaborative efforts between academic institutions and industry partners are likely to drive innovation in this area, particularly in the development of sustainable synthesis routes that minimize waste and energy consumption.

In conclusion, 2-bromobutyl 3-methylpentanoate (CAS No. 2169556-50-5) stands out as a versatile compound with promising potential across multiple domains of chemistry. Its unique properties, coupled with ongoing research advancements, position it as a key player in the development of novel chemical entities and materials.